Cas no 198563-32-5 (3,6,9,12,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57,60-Eicosaoxahexaheptacontan-1-ol)

• Product Name: 3,6,9,12,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57,60-Eicosaoxahexaheptacontan-1-ol
• CAS No: 198563-32-5
• MF: C₅₆H₁₁₄O₂₁
• MW: 1123.49178171158
• CID: 3876012
• PubChem ID: 2724259
• Update Time: 2025-05-24

3,6,9,12,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57,60-Eicosaoxahexaheptacontan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57,60-Eicosaoxa hexaheptacontan-1-ol
• 3,6,9,12,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57,60-Eicosaoxahexaheptacontan-1-ol
• Lipocol C2
• 33D0C5D77R
• BC 30 TX
• BRIJ 58
• Cetyl alcohol ethoxylate
• CHEMBL2355804
• UNII-D6K7I18258
• LF9X1PN3XJ
• UNII-33D0C5D77R
• Ceteth-30
• DA-76686
• CS-0694626
• Emulgen 210
• UNII-683I13476K
• Emalex 115
• Nissan nonion P 220
• Nonion P 208
• G 3804POE
• Cetomacrogol 1000 [INN:BAN]
• Alfonic 16-8
• Polyethylene Glycol Monocetyl Ether n chi 23
• 4TIK16VW41
• 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-hexadecoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• SCHEMBL1769850
• 94826GMB5B
• Cetomacrogol 1000 BPC
• PEG-5 Cetyl ether
• 683I13476K
• Collone AC
• Cetomacrogol 1000
• Oxyethylenated hexadecyl alcohol
• UNII-KF87ZXP48B
• 3,6,9,12,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57,60-icosaoxahexaheptacontan-1-ol
• Berol 28
• Cetocire
• Ts 20
• NTS 40
• GY15017H2B
• BRIJ 38
• Ts 62
• 5QU14HKY1U
• G8K9HXI96S
• Polyethylene Glycol Monohexadecyl Ether n?23;Polyoxyethylene Monocetyl Ether n?23
• Emalex 110
• Ceteth-16
• UNII-WP14KA7G07
• BC 2
• Nikkol BC
• Nissan nonion P 210
• Polyethylene glycol monocetyl ether n=23
• Ethosperse CL20
• BC 20 TX
• Tox21_112546
• MFCD00080892
• Ceteth-14
• UNII-I835H2IHHX
• I835H2IHHX
• UNII-GY15017H2B
• Polyethylene Glycol Monohexadecyl Ether n≈23
• 7Z6Q50934N
• D6K7I18258
• PEG-14 Cetyl ether
• IV5HOR6SHT
• Ceteth-12
• G 3820
• Cetomacrogolum 1000
• Polyoxyethylene Monocetyl Ether n≈23
• Ceteth 1
• OTsS 20
• BC 7
• Nikkol BC 15TX
• WP14KA7G07
• FP63025
• BRIJ W1
• PEG-1 Cetyl ether
• UNII-7Z6Q50934N
• Ts 35
• PEG-20 Cetyl ether
• QWP6WMW083
• UNII-94826GMB5B
• POE (20) ISOHEXADECYL ETHER
• MK1889A3JS
• G 3802
• Nonion P 210
• NS00095655
• Atlas G 3816
• Ts A 16
• UNII-4TIK16VW41
• UNII-9E0067TYQH
• OTsS 14
• Nikkol BC 20TX
• PEG-12 Cetyl ether
• Ceteth-45
• 495CTZ441V
• KF87ZXP48B
• Cetomacrogolum 1000 [Latin]
• Ceteth 2
• UNII-5KLY4IOG20
• G 3802POE
• OS 55
• Lubrol W
• Nikkol BC 40
• Brij-58
• Ts 14
• UNII-MK1889A3JS
• NCGC00167551-01
• PEG-16 Cetyl ether
• PEG-30 Cetyl ether
• UNII-XZ19O8Z6FM
• UNII-495CTZ441V
• PEG-15 Cetyl ether
• Ts 30
• 9004-95-9
• Emulgen 2200
• UNII-5QU14HKY1U
• UNII-QWP6WMW083
• PEG-3 Cetyl ether
• AKOS030228645
• Ceteth-25
• UNII-0EV3Z43Y2I
• PEG-24 Cetyl ether
• UNII-6X446K7Q0Y
• 5KLY4IOG20
• PEG-25 Cetyl ether
• G 3816
• Emalex 120
• UNII-G8K9HXI96S
• 198563-32-5
• UNII-2BB3L0ZO76
• Nissan nonion P 213
• Ceteth-15
• POE (2) cetyl ether
• N23GP0Q09W
• BC 10
• HY-W127624C
• Emalex 105
• W821XK704Z
• Ts 55
• DTXSID7046708
• Ceteth-24
• Nissan nonion P 208
• Atlas G 3802
• BRIJ 52
• PEG 20 cetostearyl ether
• Ceteth-20
• 6X446K7Q0Y
• Blaunon CH 340
• UNII-W821XK704Z
• Romopal O
• Nikkol BC 30
• DTXCID5026708
• Brij(R) 58, average Mn ~1124
• Brij? C2 Polyoxyethylene (2) cetyl ether
• 0EV3Z43Y2I
• UNII-4ST6952Q67
• UNII-N23GP0Q09W
• Ceteth
• UNII-LF9X1PN3XJ
• Cirrasol ALN-WF
• XZ19O8Z6FM
• PEG-4 Cetyl ether
• CA 16
• PEG-45 Cetyl ether
• 4ST6952Q67
• UNII-IV5HOR6SHT
• BC 20
• OS 30
• BC 8SY
• Brij58
• 2BB3L0ZO76
• CETOMACROGOL
• 9E0067TYQH
• Ceteth-5
• Brij C10
• Ts 40

• MDL： MFCD00080892
• Inchi： 1S/C56H114O21/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-58-19-21-60-23-25-62-27-29-64-31-33-66-35-37-68-39-41-70-43-45-72-47-49-74-51-53-76-55-56-77-54-52-75-50-48-73-46-44-71-42-40-69-38-36-67-34-32-65-30-28-63-26-24-61-22-20-59-18-16-57/h57H,2-56H2,1H3
• InChI Key： NLMKTBGFQGKQEV-UHFFFAOYSA-N
• SMILES： C(O)COCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 1122.78526064Da
• Monoisotopic Mass: 1122.78526064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 77
• Rotatable Bond Count: 74
• Complexity: 999
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 205Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3,6,9,12,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57,60-Eicosaoxahexaheptacontan-1-ol

Compound CAS No: 198563-32-5 - 3,6,9,12,15,18,21,24,27,30,33,36,39,42,45,48,51,54,Eicosaoxahexaheptacontan-1-ol

The compound with CAS No: 198563-32-5 is a highly specialized chemical entity known as Eicosaoxahexaheptacontan-1-ol. This compound is characterized by its long-chain structure and the presence of multiple oxygen atoms at regular intervals along the carbon chain. The name itself is derived from the Greek prefix "eicosa," which denotes twenty units or segments in the structure. The term "oxa" signifies the presence of oxygen atoms within the molecule's framework.

Recent studies have highlighted the potential applications of Eicosaoxahexaheptacontan-1-ol in various fields such as drug delivery systems and advanced materials science. Researchers have found that this compound exhibits unique properties due to its extended chain length and periodic oxygenation pattern. These properties make it an ideal candidate for use in creating biocompatible polymers and hydrogels.

One of the most intriguing aspects of this compound is its ability to form self-assembled structures under specific conditions. This characteristic has been leveraged in the development of nanotechnology applications where precise control over molecular architecture is crucial. For instance,Eicosaoxahexaheptacontan-1-ol has been used as a building block for constructing stimuli-responsive materials that can change their physical properties in response to external stimuli such as temperature or pH levels.

Moreover,Eicosaoxahexaheptacontan-1-ol has shown promise in the field of regenerative medicine. Its biocompatibility and ability to promote cell adhesion have made it a valuable component in tissue engineering scaffolds. Recent experiments have demonstrated that when this compound is incorporated into scaffold materials,it enhances cellular proliferation and differentiation rates.

In terms of synthesis,Eicosaoxahexaheptacontan-1-ol is typically produced through a series of iterative oxidation and elongation reactions. The process involves controlled oxidation steps to introduce oxygen atoms at specific positions along the carbon chain while maintaining the integrity of the molecule's structure.

Despite its complex structure,Eicosaoxahexaheptacontan-1-ol is relatively stable under normal conditions making it suitable for various industrial applications. However,it requires careful handling during synthesis and storage to prevent unwanted side reactions.

Looking ahead,the potential applications of Eicosaoxahexaheptacontan-1-ol are expected to expand further with ongoing research into its electronic and optical properties.These properties could open new avenues for its use in advanced electronic materials and sensors.

In conclusion,Eicosaoxahexaheptacontan-1-ol (CAS No: 198563-32-5) stands out as a versatile compound with a wide range of potential applications across multiple disciplines.Through continued research and development,it holds great promise for advancing both scientific understanding and practical technological innovations.